Cas no 60722-59-0 (6-(pentylamino)-1h-pyrimidin-2-one)

• Product Name: 6-(pentylamino)-1h-pyrimidin-2-one
• CAS No: 60722-59-0
• MF: C₉H₁₅N₃O
• MW: 181.234901666641
• CID: 953402
• PubChem ID: 309341
• Update Time: 2025-04-19

6-(pentylamino)-1h-pyrimidin-2-one Chemical and Physical Properties

Names and Identifiers

• 6-(pentylamino)-1h-pyrimidin-2-one
• 4-pentylamino-1H-pyrimidin-2-one
• AC1L7ETR
• N4-n-pentylcytosine
• NSC211615
• SureCN606375
• CHEMBL3273672
• SCHEMBL606375
• 60722-59-0
• DTXSID80309280
• NSC-211615

• Inchi： 1S/C9H15N3O/c1-2-3-4-6-10-8-5-7-11-9(13)12-8/h5,7H,2-4,6H2,1H3,(H2,10,11,12,13)
• InChI Key： DRPIQFDRESLRIZ-UHFFFAOYSA-N
• SMILES： O=C1N=CC=C(N1)NCCCCC

Computed Properties

• Exact Mass: 181.12165
• Monoisotopic Mass: 181.122
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 53.5Ų

Experimental Properties

• Density: 1.13
• Refractive Index: 1.556
• PSA: 53.49
• LogP: 1.44500